Cas no 7705-65-9 (Propionitrile,2-[p-(phenylsulfonyl)benzyl]-2,3-bis[p-(phenylsulfonyl)phenyl]- (8CI))

Propionitrile,2-[p-(phenylsulfonyl)benzyl]-2,3-bis[p-(phenylsulfonyl)phenyl]- (8CI) structure
7705-65-9 structure
Product Name:Propionitrile,2-[p-(phenylsulfonyl)benzyl]-2,3-bis[p-(phenylsulfonyl)phenyl]- (8CI)
CAS No:7705-65-9
MF:C40H31NO6S3
MW:717.872246980667
CID:577172
PubChem ID:264095
Update Time:2025-04-19

Propionitrile,2-[p-(phenylsulfonyl)benzyl]-2,3-bis[p-(phenylsulfonyl)phenyl]- (8CI) Chemical and Physical Properties

Names and Identifiers

    • Propionitrile,2-[p-(phenylsulfonyl)benzyl]-2,3-bis[p-(phenylsulfonyl)phenyl]- (8CI)
    • 2,3-bis[4-(benzenesulfonyl)phenyl]-2-[[4-(benzenesulfonyl)phenyl]methyl]propanenitrile
    • 2-[4-(phenylsulfonyl)benzyl]-2,3-bis[4-(phenylsulfonyl)phenyl]propanenitrile
    • AC1L6B45
    • AC1Q6UN0
    • AG-K-62684
    • AR-1D6954
    • CTK5E3781
    • NSC98990
    • NSC-98990
    • DTXSID00294962
    • 7705-65-9
    • Inchi: 1S/C40H31NO6S3/c41-30-40(33-20-26-39(27-21-33)50(46,47)36-14-8-3-9-15-36,28-31-16-22-37(23-17-31)48(42,43)34-10-4-1-5-11-34)29-32-18-24-38(25-19-32)49(44,45)35-12-6-2-7-13-35/h1-27H,28-29H2
    • InChI Key: CPAHQVZOYQEMOY-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(C1C=CC(=CC=1)C(C#N)(CC1C=CC(=CC=1)S(C1C=CC=CC=1)(=O)=O)CC1C=CC(=CC=1)S(C1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 717.13153
  • Monoisotopic Mass: 717.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 11
  • Complexity: 1390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.7
  • Topological Polar Surface Area: 151Ų

Experimental Properties

  • Density: 1.339
  • Boiling Point: 889.6°Cat760mmHg
  • Flash Point: 491.8°C
  • Refractive Index: 1.648
  • PSA: 126.21
  • LogP: 10.67420
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